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Compound of Interest

Compound Name: lodomethane-d3

Cat. No.: B117434

An In-Depth Technical Guide to the Stability and Storage of lodomethane-d3

Introduction

lodomethane-d3 (CDsl), also known as deuterated methyl iodide, is a critical reagent in
scientific research and development, particularly within the pharmaceutical and agrochemical
sectors.[1][2] Its primary ultility lies in its role as a deuterated methylating agent for the
synthesis of isotopically labeled compounds.[3][4] This labeling is instrumental for tracking
metabolic pathways, elucidating reaction mechanisms, and enhancing spectral resolution in
NMR spectroscopy.[1][2] Given its reactivity and sensitivity, maintaining the stability and purity
of lodomethane-d3 is paramount. This guide provides a comprehensive overview of its
stability profile, optimal storage conditions, and handling protocols to ensure its integrity for
research applications.

Physicochemical Properties

A summary of the key physicochemical properties of lodomethane-d3 is presented below.
These properties are fundamental to understanding its handling and storage requirements.
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Property Value References
Molecular Formula CDsl [11[31[5]
Molecular Weight 144.96 g/mol [4115][6]
Appearance Colo.rle.ss to pale yellow or light (2105]
red liquid

Boiling Point 42 °C at 760 mmHg [4115]

Melting Point -66 to -66.5 °C [4151[7]
Density 2.28 - 2.33 g/mL at 20-25 °C [415]

Vapor Pressure

375 mmHg at 20 °C

[5]

Solubility in Water

14 g/L at 20 °C

[5]

Refractive Index

~1.526 at 20 °C

[3]4]

Decomposition Temp.

270 °C

[5](8]

Chemical Stability and Decomposition

lodomethane-d3 is considered stable under normal temperatures and pressures when stored

correctly.[3][5] However, it is highly sensitive to several environmental factors that can induce

decomposition.

Key Factors Influencing Stability:

o Light: Exposure to light, particularly UV radiation, is a primary cause of degradation.[3][5][7]

This photodegradation process liberates free iodine (I2), causing the initially colorless liquid

to turn yellow, red, or brown.[5][8]

» Moisture: The compound is sensitive to moisture.[3][7] It can react slowly with water or

steam, especially in the presence of light.[9]

o Heat: While stable at ambient temperatures, heating can lead to expansion and

decomposition, which may cause violent rupture of sealed containers.[9] Thermal

decomposition is reported to occur at 270 °C, releasing iodide and hydrogen iodide.[5][8]
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e Incompatible Materials: Contact with strong oxidizing agents and strong bases must be
avoided as they are incompatible.[3][4][7][10] Additionally, the use of aluminum or galvanized

containers is not recommended.[9]

Stabilization:

To mitigate degradation, commercial preparations of lodomethane-d3 are often stabilized. A
common method is the addition of copper wire or silver, which acts to quench the free iodine
formed during decomposition, thereby preserving the material's purity.[6][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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